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Compound of Interest

Compound Name: 2-Bromo-3-methoxypyridine

Cat. No.: B021398 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of key intermediates is paramount for successful

synthesis and application. This guide provides an in-depth look at the core physical

characteristics of 2-Bromo-3-methoxypyridine, a versatile heterocyclic compound widely

utilized in the synthesis of pharmaceuticals and agrochemicals.

Core Physical Properties
2-Bromo-3-methoxypyridine is a substituted pyridine ring with a bromine atom at the 2-

position and a methoxy group at the 3-position. Its physical state at room temperature is

typically an off-white to light yellow solid or fused solid.[1][2] This compound is valued for the

reactivity conferred by the bromine atom, making it a key building block in various cross-

coupling and nucleophilic substitution reactions.[1][2]

The following table summarizes the key physical properties of 2-Bromo-3-methoxypyridine,

with data compiled from various chemical suppliers and databases. It is important to note that

some values, particularly for boiling point, may be predicted rather than experimentally

determined.
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Property Value Source(s)

Molecular Formula C₆H₆BrNO [2][3][4][5][6][7]

Molecular Weight 188.02 g/mol [2][3][4][5]

Appearance
Off-white to light yellow solid or

fused solid
[1][2]

Melting Point
38-40 °C[3], 45-49 °C[4][8][9],

45-50 °C[2]
[1][2][3][4][8][9]

Boiling Point
~220-230 °C at 760 mmHg,

233.4±20.0 °C (Predicted)
[3][4][9]

Density
~1.5 g/cm³[4], 1.56 g/cm³[3],

1.530±0.06 g/cm³ (Predicted)
[3][4][9]

Solubility in Water Slightly soluble [1][3]

Solubility in Organic Solvents

Soluble in common organic

solvents like ethanol,

dichloromethane, and other

organic solvents.

[1][3][9]

CAS Number 24100-18-3 [2][3][4][5][7][9][10][11]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-Bromo-3-
methoxypyridine are not typically disclosed by commercial suppliers. However, standard

laboratory procedures for determining melting point, boiling point, and density would be

employed.

Melting Point: Determined using a calibrated melting point apparatus, where a small sample

is heated at a controlled rate until it transitions from a solid to a liquid. The range is recorded

from the temperature at which the first drop of liquid appears to the temperature at which the

entire sample is liquid.
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Boiling Point: Can be determined by distillation at atmospheric or reduced pressure. The

temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded

as the boiling point. For predicted values, computational models based on the molecule's

structure are used.

Density: Typically measured using a pycnometer or a hydrometer. The mass of a known

volume of the substance is determined, and the density is calculated.

Solubility: Qualitative solubility is determined by adding a small amount of the solute to a

given solvent and observing if it dissolves at a specific temperature. Quantitative solubility

involves determining the maximum amount of solute that can dissolve in a given amount of

solvent at a specific temperature.

Role in Synthetic Chemistry
2-Bromo-3-methoxypyridine serves as a critical intermediate in organic synthesis. The

presence of the bromo and methoxy groups on the pyridine ring allows for a variety of chemical

transformations, making it a valuable precursor for more complex molecules with potential

biological activity.

Starting Material

Synthetic Transformations
Product Classes

2-Bromo-3-methoxypyridine

Nucleophilic SubstitutionReacts with
nucleophiles

Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Reacts with
organometallics

Pharmaceuticals (e.g., antimicrobial, anti-inflammatory agents)

Agrochemicals (e.g., herbicides, fungicides)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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